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Compound Name: 9-O-Feruloyllariciresinol

Cat. No.: B565530 Get Quote

9-O-Feruloyllariciresinol: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
9-O-Feruloyllariciresinol is a naturally occurring lignan derivative that has garnered interest

within the scientific community for its potential therapeutic properties. Lignans are a class of

polyphenolic compounds found in a variety of plants and are known for their diverse biological

activities. This technical guide provides a comprehensive overview of the chemical structure,

properties, and potential biological activities of 9-O-Feruloyllariciresinol, with a focus on its

relevance to researchers, scientists, and professionals in drug development. While direct

experimental data for some properties of this specific compound are limited, this guide

synthesizes available information and provides insights based on related compounds.

Chemical Structure and Properties
9-O-Feruloyllariciresinol is characterized by a core lariciresinol structure esterified with a

ferulic acid moiety at the 9-position.

Chemical Structure:

Physicochemical Properties
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A summary of the known and predicted physicochemical properties of 9-O-
Feruloyllariciresinol is presented in Table 1. These properties are essential for understanding

its behavior in biological systems and for the development of analytical methods and

formulations.

Property Value Source

Molecular Formula C₃₀H₃₂O₉
--INVALID-LINK--[1], --

INVALID-LINK--[2][3]

Molecular Weight 536.57 g/mol
--INVALID-LINK--[4], --

INVALID-LINK--[2][3]

CAS Number 60337-67-9
--INVALID-LINK--[1], --

INVALID-LINK--[4]

Boiling Point (Predicted) 726.9 ± 60.0 °C --INVALID-LINK--[5]

Density (Predicted) 1.289 ± 0.06 g/cm³ --INVALID-LINK--[5]

Purity ≥98% --INVALID-LINK--[5]

Storage 2-8°C, dry, closed --INVALID-LINK--[6]

Spectroscopic Data

Detailed experimental 1H and 13C Nuclear Magnetic Resonance (NMR) spectral data for 9-O-
Feruloyllariciresinol are not readily available in the public domain. Researchers undertaking

the synthesis or isolation of this compound would need to perform full spectral analysis for

structural confirmation.

Experimental Protocols
Isolation from Phyllanthus niruri

9-O-Feruloyllariciresinol has been reported to be isolated from the plant Phyllanthus niruri[5].

While a specific, detailed protocol for the isolation of this particular compound is not widely

published, a general methodology based on the fractionation of Phyllanthus niruri extracts can
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be proposed. This serves as a foundational workflow for researchers aiming to isolate this and

other lignans.
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General Isolation Workflow for 9-O-Feruloyllariciresinol.

Methodology Details:

Extraction: The dried and powdered whole plant material of Phyllanthus niruri is extracted

with a suitable solvent, such as 75% ethanol, to obtain a crude extract[7].

Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of

increasing polarity, such as petroleum ether, chloroform, ethyl acetate, and n-butanol.

Lignans like 9-O-Feruloyllariciresinol are typically found in the ethyl acetate fraction[7].

Chromatographic Separation: The ethyl acetate fraction is further purified using column

chromatography techniques. Silica gel or Sephadex are common stationary phases for the

separation of lignans.

Final Purification: High-performance liquid chromatography (HPLC) is often employed for the

final purification of the compound to achieve high purity.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including NMR (1H, 13C, COSY, HMBC, HSQC), mass spectrometry

(MS), and infrared (IR) spectroscopy.

Biological Activity and Potential Signaling Pathways
While direct experimental evidence for the biological activities of 9-O-Feruloyllariciresinol is
emerging, its structural components, lariciresinol and ferulic acid, are well-studied. Based on

the known activities of these and related compounds, 9-O-Feruloyllariciresinol is anticipated

to possess significant anti-inflammatory, antioxidant, and potentially anti-cancer properties[6].

The likely mechanisms of action involve the modulation of key cellular signaling pathways.

Anti-Inflammatory Activity: NF-κB and MAPK Pathways

Inflammation is a critical process in many diseases, and its regulation is a key therapeutic

target. The NF-κB and MAPK signaling pathways are central to the inflammatory response.

Ferulic acid and other structurally similar polyphenols have been shown to inhibit these
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pathways. It is plausible that 9-O-Feruloyllariciresinol exerts anti-inflammatory effects through

similar mechanisms.
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Proposed Anti-Inflammatory Mechanism of 9-O-Feruloyllariciresinol.

Antioxidant Activity: Nrf2 Pathway

The antioxidant properties of phenolic compounds are well-documented. Ferulic acid is a

potent antioxidant that can scavenge free radicals. Additionally, many polyphenols can activate

the Nrf2 signaling pathway, which is a master regulator of the cellular antioxidant response.

Activation of Nrf2 leads to the expression of a suite of antioxidant and detoxification enzymes.

It is hypothesized that 9-O-Feruloyllariciresinol may also exert its antioxidant effects through

the activation of this protective pathway.

Proposed Antioxidant Mechanism via Nrf2 Activation.

Potential in Cancer Prevention

The modulation of signaling pathways involved in inflammation and oxidative stress is closely

linked to cancer prevention. Chronic inflammation and oxidative DNA damage are known

contributors to carcinogenesis. By potentially inhibiting NF-κB and MAPK pathways and

activating the Nrf2 pathway, 9-O-Feruloyllariciresinol may help to mitigate these cancer-

promoting processes. Further research is warranted to investigate its direct effects on cancer

cell proliferation, apoptosis, and angiogenesis.

Conclusion
9-O-Feruloyllariciresinol is a promising natural product with the potential for significant

biological activities. While further research is needed to fully elucidate its physicochemical

properties, establish detailed experimental protocols, and confirm its precise mechanisms of

action, the existing knowledge on related compounds provides a strong rationale for its

investigation as a potential therapeutic agent. This technical guide serves as a foundational

resource for researchers interested in exploring the scientific and medicinal potential of 9-O-
Feruloyllariciresinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://parchem.com/chemical-supplier-distributor/9-o-feruloyllariciresinol-311825
https://pmc.ncbi.nlm.nih.gov/articles/PMC5061927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5061927/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB52519541.htm
https://www.myskinrecipes.com/shop/en/ungrouped-reagent/221671-9-o-feruloyllariciresinol.html
https://www.rsc.org/suppdata/gc/c2/c2gc35485c/c2gc35485c.pdf
https://www.researchgate.net/publication/308752821_Bioguided_Fraction_and_Isolation_of_the_Antitumor_Components_from_Phyllanthus_niruri_L
https://www.rsc.org/suppdata/gc/c4/c4gc00522h/c4gc00522h1.pdf
https://www.benchchem.com/product/b565530#9-o-feruloyllariciresinol-chemical-structure-and-properties
https://www.benchchem.com/product/b565530#9-o-feruloyllariciresinol-chemical-structure-and-properties
https://www.benchchem.com/product/b565530#9-o-feruloyllariciresinol-chemical-structure-and-properties
https://www.benchchem.com/product/b565530#9-o-feruloyllariciresinol-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565530?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

